Cas no 110167-62-9 (4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-thienyl)-5-thioxo-,ethyl ester)

• Product Name: 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-thienyl)-5-thioxo-,ethyl ester
• CAS No: 110167-62-9
• MF: C₁₀H₁₁N₃O₂S₂
• MW: 269.343239068985
• CID: 1191797
• Update Time: 2024-08-02

4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-thienyl)-5-thioxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-thienyl)-5-thioxo-,ethyl ester
• 4H-1,2,4-Triazole-4-acetic acid, 1,5-dihydro-3-(2-thienyl)-5-thioxo-, ethyl ester

• Inchi： 1S/C10H11N3O2S2/c1-2-15-8(14)6-13-9(11-12-10(13)16)7-4-3-5-17-7/h3-5H,2,6H2,1H3,(H,12,16)
• InChI Key： JEIJQYBRDAIXEY-UHFFFAOYSA-N
• SMILES： N1C(=S)N(CC(OCC)=O)C(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 269.02943

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Melting Point: 160-162 °C
• Boiling Point: 369.1±48.0 °C(Predicted)
• PSA: 53.93
• pka: 7.41±0.20(Predicted)